Cas no 115755-10-7 (Benzothiazole,2-(3-methyl-1-butenyl)-, (E)- (9CI))

• Product Name: Benzothiazole,2-(3-methyl-1-butenyl)-, (E)- (9CI)
• CAS No: 115755-10-7
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 130910
• PubChem ID: 14090883
• Update Time: 2025-04-19

Benzothiazole,2-(3-methyl-1-butenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3-methyl-1-butenyl)-, (E)- (9CI)
• Benzothiazole, 2-(3-methyl-1-butenyl)-, (E)- (9CI)
• 2-[(E)-3-methylbut-1-enyl]-1,3-benzothiazole
• SCHEMBL13595935
• 115755-10-7

• Inchi： 1S/C12H13NS/c1-9(2)7-8-12-13-10-5-3-4-6-11(10)14-12/h3-9H,1-2H3/b8-7+
• InChI Key： ZEZVADBKZJSLJX-BQYQJAHWSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C=C/C(C)C

Computed Properties

• Exact Mass: 203.07699
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89